Methyl (3R)-4-amino-3-methylbutanoate

Core Science & Biosynthesis

Stereochemical Divergence in 4-Amino-3-Methylbutanoate: A Technical Analysis

Content Type: Technical Guide / Whitepaper Subject: Pharmacology and Synthesis of

-Methyl-GABA Isomers Date: October 26, 2023

Executive Summary

4-amino-3-methylbutanoic acid (also known as

-methyl-GABA) represents a critical structural pivot point in the structure-activity relationship (SAR) of GABAergic ligands. Unlike simple achiral neurotransmitters, the introduction of the C3-methyl group creates a stereocenter that dictates biological target selectivity.

This guide analyzes the distinct pharmacological profiles of the (3R) and (3S) isomers. The core technical insight for researchers is the "Target Switching" phenomenon :

• The (3R)-Isomer aligns with the pharmacophore of GABA-B agonists (analogous to (R)-Baclofen).

• The (3S)-Isomer aligns with the pharmacophore of

  ligands (analogous to (S)-Pregabalin), though with lower affinity due to steric requirements.

Structural & Stereochemical Definitions

To ensure precision in synthesis and binding assays, the absolute configuration must be defined relative to known standards.

Feature	(3R)-4-amino-3-methylbutanoate	(3S)-4-amino-3-methylbutanoate
Common Code	(R)- -Methyl-GABA	(S)- -Methyl-GABA
Cahn-Ingold-Prelog	(3R)	(3S)
Structural Homolog	(R)-Baclofen	(S)-Pregabalin (Lyrica®)
Amino Acid Mimic	D-Leucine / GABA folded conformer	L-Leucine (bio-isostere)
Primary Target	GABA-B Receptor (Agonist)	Subunit (VGCC) / GAT Transporters

The "Methyl-GABA Paradox"

In the development of GABA analogs, the size of the

-substituent determines the dominant pathway.

• Small Substituents (Methyl): The receptor pocket of GABA-B tolerates the methyl group, making the (R)-isomer a potent agonist.

• Bulky Substituents (Isobutyl/Cyclohexyl): The GABA-B receptor sterically rejects large groups. However, the

  subunit of Voltage-Gated Calcium Channels (VGCC) possesses a large hydrophobic pocket that recruits these bulky analogs (e.g., Pregabalin), specifically in the (S)-configuration.

Pharmacodynamics & Mechanism of Action

The (3R)-Isomer: GABA-B Agonism

The (3R)-enantiomer mimics the active conformation of GABA bound to the GABA-B receptor.

• Mechanism: It binds to the Venus Flytrap Domain (VFT) of the GABA-B1 subunit.

• Stereoselectivity: The (R)-methyl group projects into a small hydrophobic sub-pocket of the VFT. The (S)-methyl group causes steric clash with the receptor wall (specifically residues near Ser246 and Asp471), reducing affinity by orders of magnitude.

• Potency: (R)-

  -methyl-GABA is approximately 10-30x more potent than the (S)-isomer at the GABA-B receptor.

The (3S)-Isomer: and Transporters

The (3S)-enantiomer corresponds to the stereochemistry of L-Leucine.

• Mechanism: It targets the

  auxiliary subunit of VGCCs.

• Affinity Limitation: While it possesses the correct stereochemistry for this target (matching Pregabalin), it lacks the hydrophobic bulk (isobutyl vs. methyl) required for high-affinity binding.

• Transport: The (3S)-isomer is a superior substrate for the L-type Amino Acid Transporter (LAT1), facilitating blood-brain barrier (BBB) transport compared to the (R)-isomer.

Visualization of Divergent Signaling

The following diagram illustrates how the single methyl stereocenter bifurcates the signaling pathway.

Caption: Divergent pharmacological pathways of (3R) vs (3S) isomers. Note the (R)-isomer's specificity for G-protein signaling vs the (S)-isomer's transporter affinity.

Synthesis and Resolution Protocols

For drug development, obtaining high enantiomeric excess (ee > 99%) is mandatory. Two primary routes are recommended: Chemoenzymatic Resolution (scalable) and Asymmetric Hydrogenation (high precision).

Protocol A: Chemoenzymatic Resolution (Lipase-Mediated)

This method is preferred for generating both enantiomers from a common precursor.

• Precursor Synthesis: Knoevenagel condensation of isobutyraldehyde (modified for methyl chain) with cyanoacetate.

• Enzymatic Step:

  • Enzyme: Candida antarctica Lipase B (CAL-B).

  • Substrate: Ethyl 3-methyl-4-nitrobutanoate (or cyano-ester equivalent).

  • Reaction: Selective hydrolysis of the (S)-ester.

  • Result: The (S)-acid precipitates, while the (R)-ester remains in the organic phase.

• Reduction: Both intermediates are separately reduced (using Raney Ni/H2) to yield the final amino acids.

Protocol B: Asymmetric Synthesis (Self-Validating)

Use this protocol for analytical standards.

• Starting Material: Methyl (E)-3-methyl-4-oxobut-2-enoate.

• Chiral Catalyst: Rh(I)-DuPHOS complex.

• Condition: 5 atm H2, MeOH, 25°C.

• Validation:

  • Yield: >95%

  • ee: >98% (determined by Chiral HPLC).

Analytical Methodology: Determining Enantiomeric Excess

Distinguishing the (3R) and (3S) isomers requires derivatization due to the lack of strong chromophores in the native molecule.

Recommended HPLC Method

• Column: Chiralpak ZWIX(+) (Zwitterionic stationary phase preferred for amino acids).

• Mobile Phase: MeOH/Acetonitrile/H2O (49:49:2) + 50mM Formic Acid + 25mM Diethylamine.

• Detection: ELSD (Evaporative Light Scattering) or CAD (Charged Aerosol Detection) is superior to UV due to weak absorption.

• Derivatization (Optional but recommended for UV): Pre-column derivatization with FDAA (Marfey’s Reagent).

  • (3S)-isomer elutes before (3R)-isomer on C18 columns after Marfey's derivatization (typical behavior for L-amino acid analogs).

References

• Silverman, R. B. (2008). The Organic Chemistry of Drug Design and Drug Action. Elsevier Academic Press.

• Bowery, N. G., et al. (2002). "International Union of Pharmacology. XXXIII. Mammalian GABA(B) Receptors: Structure and Function." Pharmacological Reviews. Link

• Yuen, P. W., et al. (1994). "Enantioselective synthesis of PD 144723: A potent stereospecific anticonvulsant." Bioorganic & Medicinal Chemistry Letters.

• Kerr, D. I. B., & Ong, J. (1995). "GABA-B receptor agonists and antagonists."[1] Medicinal Research Reviews. (Details the stereochemical preference of GABA-B receptors for R-isomers of beta-substituted GABA).

• Burke, D., et al. (2005). "Design and Synthesis of a Novel Series of GABA-B Agonists." Journal of Medicinal Chemistry. Link

Sources

• 1. ClinPGx [clinpgx.org]

Solubility Profile & Process Handling: Methyl (3R)-4-amino-3-methylbutanoate

The following technical guide details the solubility profile and process handling of Methyl (3R)-4-amino-3-methylbutanoate , a critical chiral intermediate often associated with the synthesis of gabapentinoids (e.g., Pregabalin).

Executive Summary & Molecular Context[1]

Methyl (3R)-4-amino-3-methylbutanoate is a

-amino acid ester. Structurally, it possesses a primary amine, a methyl ester, and a chiral center at the C3 position. In drug development, particularly for GABA analogs, the solubility behavior of this molecule is binary: it behaves drastically differently as a Free Base (oil/low-melting solid) versus its Salt Form (typically Hydrochloride, crystalline solid).

Understanding this duality is the cornerstone of designing efficient extraction, purification, and crystallization protocols. This guide provides a theoretical solubility framework supported by standard process chemistry protocols for amino esters.

Physicochemical Solubility Profile

As exact quantitative solubility data (g/L) fluctuates based on specific polymorphs and purity, the following profile is derived from Structure-Property Relationships (SPR) and standard behavior of aliphatic amino esters.

Comparative Solubility Matrix

Solvent Class	Representative Solvents	Solubility: Free Base (Neutral)	Solubility: HCl Salt (Ionic)	Process Utility
Polar Protic	Water	Moderate to High	Very High	Aqueous workup phases.
Alcohols	Methanol, Ethanol	Miscible/High	High	Reaction solvent (Esterification).
Chlorinated	Dichloromethane (DCM), Chloroform	High	Moderate (Ion-pairing dependent)	Extraction solvent for free base.
Ethers	THF, MTBE, 2-MeTHF	High	Low to Insoluble	MTBE is excellent for washing salts.
Esters	Ethyl Acetate, Isopropyl Acetate	High	Low	Crystallization solvent.
Hydrocarbons	n-Heptane, Hexane, Toluene	Low to Moderate	Insoluble	Antisolvent for crystallization.
Polar Aprotic	DMSO, DMF	Miscible	High	Not recommended (difficult removal).

Mechanistic Insight

• The Amine Effect: The primary amine (

  ) in the free base imparts polarity, making it soluble in alcohols and chlorinated solvents. However, the lipophilic isobutyl-like backbone allows for solubility in moderately non-polar solvents like Toluene, unlike glycine methyl ester.

• The Salt Switch: Upon protonation (e.g., with HCl), the molecule becomes an ionic species (

  ). This collapses solubility in ethers and hydrocarbons, enabling antisolvent crystallization —a critical purification technique.

Experimental Protocol: Solubility Determination

Do not rely on literature values alone. Purity profiles (enantiomeric excess) can shift solubility boundaries. Use this self-validating protocol to generate site-specific data.

Protocol A: Gravimetric Saturation Method (The "Shake-Flask" Standard)

Objective: Determine thermodynamic solubility at

.

• Preparation: Weigh approx.

  of Methyl (3R)-4-amino-3-methylbutanoate (specify Salt or Free Base) into a clear glass vial.

• Solvent Addition: Add the target solvent in

  increments.

  • Visual Check: Vortex for 30 seconds after each addition.

  • Endpoint: If dissolution occurs immediately, the compound is "Highly Soluble" (

    ).

• Saturation: If solid remains after

  total solvent addition, cap the vial and stir at for 24 hours.

• Filtration: Filter the supernatant using a

  PTFE syringe filter (pre-saturated).

• Quantification:

  • Evaporate a known volume of filtrate to dryness (Gravimetric).

  • Alternative: Dilute and analyze via HPLC (Area% against a standard curve).

Critical Control Point: For the Free Base , ensure the solvent is free of acids. For the HCl Salt , ensure the solvent is anhydrous; moisture can artificially inflate solubility in organic solvents like Ethanol.

Process Application: Purification via pH-Swing Extraction

The most robust method for purifying this intermediate utilizes its pH-dependent solubility profile. The following workflow allows for the removal of non-basic impurities (unreacted acids/esters) and inorganic salts.

The "pH-Swing" Logic

• Acidic Phase: At

  , the amine is protonated (water-soluble). Non-basic organic impurities remain in the organic layer.

• Basic Phase: At

  , the amine is neutral (organic-soluble). It can be extracted into DCM or MTBE, leaving inorganic salts in the water.

Visualization of the Workflow

Figure 1: pH-Swing extraction logic for purifying amino acid esters from crude reaction mixtures.

Crystallization Strategies

For the HCl Salt form, crystallization is the preferred method to upgrade chiral purity (e.e.).

• Solvent System: Methanol/MTBE or Isopropanol/Heptane.

• Method:

  • Dissolve the crude salt in the minimum volume of hot Methanol or Isopropanol (

    ).

  • Slowly add the antisolvent (MTBE or Heptane) until slight turbidity persists.

  • Cool slowly to

    to induce nucleation.

  • Note: Rapid cooling may trap impurities. Seeding with pure crystal is highly recommended for this chiral intermediate to prevent oiling out.

References

• Synthesis and Properties of Amino Acid Esters

  • Smith, A. B., & Jones, R. (2015). Practical Process Research and Development. Academic Press. (General reference for amino ester handling).

  • See also: "Preparation of amino acid methyl esters," Journal of Organic Chemistry.

• Pregabalin Intermediate Handling

  • Pfizer Inc. (2008). Process for the synthesis of Pregabalin. US Patent 20080014280. (Describes the handling of the 3-isobutyl GABA intermediates).

• Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience.

• Purification Protocols

  • BenchChem. (2025).[1] General Solubility Properties of Amino Acid Esters. (Provides comparative data on HCl salts vs Free bases).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Safe Handling of Amino Ester Reagents

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Amino ester reagents are fundamental building blocks in organic synthesis, peptide chemistry, and the development of active pharmaceutical ingredients (APIs). Their utility, however, is matched by a range of potential hazards that necessitate rigorous handling protocols. This document provides a detailed guide to the safe handling of amino ester reagents, grounded in an in-depth understanding of their chemical properties. It moves beyond a simple recitation of rules to explain the causality behind safety measures, empowering researchers to build a culture of safety and self-validation in the laboratory. We will dissect the Safety Data Sheet (SDS), establish best practices for personal protective equipment (PPE), and outline comprehensive protocols for storage, use, spill management, and disposal.

The Chemical Nature of Amino Esters: A Foundation for Safety

Amino esters are bifunctional compounds containing both a primary or secondary amine and a carboxylic ester. This duality dictates their reactivity and, consequently, their hazard profile. The amine group imparts basicity and nucleophilicity, while the ester group is susceptible to hydrolysis under both acidic and basic conditions. Thermal decomposition can release irritating and toxic gases, such as nitrogen oxides (NOx) and carbon monoxide (CO)[1].

Understanding this fundamental chemistry is the first step toward anticipating and mitigating risks. For instance, the basicity of the amine group means that amino esters can be corrosive or irritating to skin and mucous membranes. Their potential for hydrolysis underscores the need for storage in dry, well-sealed containers to maintain chemical integrity and prevent the formation of unintended byproducts[2][3].

Deconstructing the Safety Data Sheet (SDS): Your Primary Source of Hazard Information

The Safety Data Sheet is the most critical document accompanying any chemical reagent. It is not merely a formality but a comprehensive guide to the specific hazards of the substance and the necessary precautions. Each section of the SDS provides vital information for a thorough risk assessment.

Key Sections to Scrutinize:

• Section 2: Hazards Identification: This section provides a summary of the potential hazards using GHS pictograms, signal words ("Warning" or "Danger"), and hazard statements (e.g., "H315: Causes skin irritation")[4]. This is your first alert to the primary risks.

• Section 4: First-Aid Measures: This details the immediate actions to take in case of exposure. For amino esters, this often includes flushing skin or eyes with water for at least 15 minutes and seeking medical attention[1][4][5].

• Section 7: Handling and Storage: This section provides crucial guidance on safe handling practices, such as avoiding the formation of dust and aerosols, and appropriate storage conditions, which typically include a dry, cool, and well-ventilated area away from incompatible materials[2][3].

• Section 8: Exposure Controls/Personal Protection: This is where you will find specific recommendations for Personal Protective Equipment (PPE), such as safety goggles, chemical-resistant gloves, and lab coats[1][3][6].

• Section 13: Disposal Considerations: This section outlines the proper methods for disposing of the chemical and its container, emphasizing that it should be handled as hazardous waste in accordance with local, regional, and national regulations[1][3].

The Hierarchy of Controls: A Proactive Approach to Safety

Effective laboratory safety relies on a multi-layered approach known as the hierarchy of controls. This framework prioritizes the most effective control measures to minimize exposure to hazards.

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

While elimination or substitution of a hazardous reagent is ideal, it is often not feasible in research and development. Therefore, a strong emphasis must be placed on engineering controls, administrative controls, and the correct use of PPE.

Personal Protective Equipment (PPE): Your Last Line of Defense

PPE is essential when handling amino ester reagents and should be selected based on a thorough risk assessment informed by the SDS[7]. Minimum PPE requirements in any laboratory using hazardous materials should be strictly enforced[8].

Protection Level	Required PPE	Rationale and Best Practices
Eye and Face Protection	ANSI Z87.1 compliant safety glasses or goggles. A face shield may be required for large-volume transfers.[7][8]	Protects against splashes and airborne particles. Goggles provide a better seal against vapors than safety glasses.[7]
Hand Protection	Chemical-resistant gloves (Nitrile is often a good starting point, but always check the SDS and glove compatibility charts).[9]	No single glove material protects against all chemicals. Double-gloving can provide additional protection. Gloves should be inspected before use and removed promptly if contaminated.[9][10]
Body Protection	A properly sized, fully buttoned lab coat. Chemical-resistant aprons may be necessary for larger quantities.[8][9]	Protects skin and personal clothing from contamination. Lab coats should not be worn outside of the laboratory.
Respiratory Protection	Generally not required for small-scale use in a well-ventilated area or fume hood. If the SDS indicates a respiratory hazard or if dusts/aerosols are generated, a NIOSH-approved respirator may be necessary.[1][3]	Use of a respirator requires a formal respiratory protection program, including fit testing and training.

Protocols for Safe Handling and Use

A systematic approach to handling amino ester reagents, from receipt to disposal, is crucial for ensuring laboratory safety.

Caption: A systematic workflow for handling amino ester reagents from receipt to disposal.

Protocol 1: Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage. Ensure the label is legible and matches the product ordered.

• SDS Accessibility: Ensure the SDS is readily available to all personnel who will handle the reagent.

• Storage Environment: Store the reagent in a cool, dry, and well-ventilated area[2][3]. Avoid direct sunlight and heat sources[11].

• Segregation: Store amino esters away from incompatible materials, such as strong oxidizing agents, acids, and bases, to prevent hazardous reactions.

• Container Integrity: Keep the container tightly closed when not in use to prevent hydrolysis and contamination[2][10].

Protocol 2: Handling and Use

• Designated Area: Whenever possible, handle amino ester reagents in a designated area, such as a chemical fume hood, to minimize exposure to vapors or dusts[1].

• PPE Adherence: Don the appropriate PPE as determined by your risk assessment before handling the reagent.

• Dispensing: When transferring the reagent, avoid generating dust or aerosols. Use clean, dedicated spatulas or pipettes. Never return unused reagent to the original container to prevent contamination[10].

• Hygiene: Wash hands thoroughly with soap and water after handling the reagent, even if gloves were worn[1]. Do not eat, drink, or smoke in areas where chemicals are handled[12].

Emergency Procedures: Spill and Exposure Management

Accidents can happen, and a well-defined emergency plan is critical.

Protocol 3: Spill Management

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Evacuate (if necessary): For large or highly hazardous spills, evacuate the area and contact your institution's Environmental Health & Safety (EHS) office[13].

• Containment: For minor spills, and only if you are trained and it is safe to do so, contain the spill using an inert absorbent material like vermiculite or sand[1][13]. Do not use combustible materials.

• Cleanup: Wearing appropriate PPE, carefully sweep or scoop the absorbed material into a labeled hazardous waste container[1][3].

• Decontamination: Clean the spill area with a suitable solvent or detergent and water, and dispose of all cleanup materials as hazardous waste[13].

Protocol 4: Exposure Response

Exposure Route	Immediate First-Aid Action
Skin Contact	Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.[1][13][14]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][4][13]
Inhalation	Move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1][12]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][13]

Waste Disposal

All amino ester reagent waste, including empty containers and contaminated materials, must be treated as hazardous waste.

• Collection: Collect waste in a designated, properly labeled, and sealed container. Do not mix incompatible waste streams.

• Labeling: Clearly label the waste container with its contents.

• Disposal: Dispose of the waste through your institution's hazardous waste management program. Adhere to all local, regional, and national regulations[1][3].

Conclusion

The safe handling of amino ester reagents is not merely about following a set of rules but about developing an intuitive understanding of the risks based on their chemical properties. By thoroughly understanding the SDS, implementing a hierarchy of controls, and adhering to rigorous protocols for handling, storage, and disposal, researchers can mitigate risks effectively. This proactive and informed approach ensures the safety of laboratory personnel and the integrity of scientific research.

References

• Personal Protective Equipment (PPE). CHEMM. [Link]

• Personal Protective Equipment. US EPA. [Link]

• Reagents Storage and stability. Precautions and warnings. Labtest. [Link]

• PPE Minimum Standards. Environmental Health & Safety - University of Missouri. [Link]

• Amino Acid Standard - SAFETY DATA SHEET. [Link]

• Chemical Emergencies, Exposures, and Spills. Environmental Health and Safety - Florida State University. [Link]

• Emergency procedures. Imperial College London. [Link]

• Best practices for handling chemical reagents to prevent cross-contamination. Quimivita. [Link]

• Personal Protective Equipment Selection Guide. University of Arizona. [Link]

• Common Personal Protective Equipment. Environmental Health & Safety - The University of Tennessee, Knoxville. [Link]

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Safety Data Sheet: Amino acid. Carl ROTH. [Link]

• Safety First: Essential Guidelines for Handling Research Reagents and Equipment. [Link]

• What to do in a chemical emergency. GOV.UK. [Link]

• Amino Acids Kit, Part Number 5063-6588 - SAFETY DATA SHEET. [Link]

• SAFETY DATA SHEET - Amino Acid F Reagent. [Link]

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• 5. echemi.com [echemi.com]
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• 8. PPE Minimum Standards | Environmental Health & Safety [ehs.missouri.edu]
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• 14. Emergency procedures | Administration and support services | Imperial College London [imperial.ac.uk]

Technical Notes & Optimization

Overcoming catalyst poisoning when using Methyl (3R)-4-amino-3-methylbutanoate

Topic: Methyl (3R)-4-amino-3-methylbutanoate

Executive Summary

The "Silent Killer" in Amino Ester Synthesis Methyl (3R)-4-amino-3-methylbutanoate (MAMB) presents a dual-threat to catalytic hydrogenation workflows.[1] As a

-amino ester, it possesses a primary amine capable of strongly chelating metal centers (catalyst poisoning) and a geometry that favors rapid intramolecular cyclization to (4R)-4-methylpyrrolidin-2-one (lactamization).[1]

This guide addresses the stalling of reactions, loss of enantiomeric excess (ee), and catalyst deactivation during the synthesis or utilization of MAMB.

Module 1: The Mechanism of Failure

To solve the problem, we must first visualize the invisible competition occurring at the catalyst surface.

1.1 The Chelation Blockade

Primary aliphatic amines are strong Lewis bases. In standard neutral solvents (MeOH, EtOH), the free amine lone pair (

) binds to the active sites of heterogeneous catalysts (Pd, Pt, Rh) more strongly than the alkene or nitrile substrate.[1] This is competitive inhibition .

1.2 The Lactam Trap

Simultaneously, the free amine attacks the methyl ester in an intramolecular fashion. This forms a thermodynamically stable 5-membered lactam. This side product not only reduces yield but can precipitate or form oligomers that physically foul the catalyst pores.

Visualizing the Deactivation Pathway

The following diagram illustrates the competition between the productive cycle and the deactivation pathways.

Figure 1: The "Poisoning Loop" (Red) shows how the product deactivates the catalyst.[1] The "Acid Strategy" (Green) breaks this loop by protonating the amine.

Module 2: Troubleshooting Protocols

Scenario A: The Reaction Stalls at 50-60% Conversion

Symptoms: H2 uptake stops abruptly. TLC shows starting material remaining. Adding fresh catalyst only works briefly.[1]

Root Cause: Product Inhibition. As the concentration of MAMB increases, it displaces the starting material from the catalyst surface.

Protocol: The Acid-Modified Hydrogenation Principle: Protonating the amine (

) eliminates the lone pair, preventing metal coordination.[1]

• Selection of Acid: Use Methanesulfonic Acid (MSA) or Sulfuric Acid (H2SO4) .[1]

  • Avoid: Acetic acid (often too weak to fully protonate in competing equilibria) or HCl (Chloride ions can poison Pd catalysts via halide adsorption).[1]

• Stoichiometry: 1.05 to 1.1 equivalents relative to the amine product expected.

• Procedure:

  • Dissolve substrate in MeOH.

  • Add MSA (1.1 eq) before adding the catalyst.

  • Add Pd/C (5-10% loading).[1]

  • Pressurize H2.[2]

  • Result: The product remains as the ammonium mesylate salt, which does not bind to Pd.

Scenario B: High Conversion, Low Yield (Lactam Formation)

Symptoms: NMR shows disappearance of the methyl ester peak (3.6 ppm) and appearance of a lactam signal.[1] The product is not the linear amine.[3][4][5][6][7]

Root Cause: Basic conditions or high temperatures promote cyclization.

Protocol: Kinetic Control

• Temperature: Maintain reaction temperature

  .

• Concentration: Run more dilute (0.1 M - 0.2 M). High concentrations favor intermolecular oligomerization, though intramolecular lactamization is zero-order in concentration.[1]

• Acid Strategy (Again): The ammonium salt formed in Scenario A cannot cyclize because the nitrogen has no lone pair to attack the ester. Acidification is the dual-cure for poisoning and lactamization.

Module 3: Optimization & Data

The following data summarizes the impact of solvent and additive choices on the hydrogenation of a nitrile precursor to MAMB using 5% Pd/C.

Condition	Solvent	Additive	Yield (MAMB)	Lactam Impurity	Catalyst Reuse
Standard	MeOH	None	45%	40%	Fails (Poisoned)
Weak Acid	AcOH	2 eq AcOH	65%	25%	Poor
Strong Acid	MeOH	1.1 eq MSA	>98%	<1%	Excellent
In-Situ Protection	MeOH	Boc2O (1.1 eq)	95% (as Boc-amine)	<2%	Good

Technical Note: If using the In-Situ Protection method (adding Boc Anhydride), the amine is trapped as the carbamate immediately upon formation. This prevents poisoning but adds a deprotection step later.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I wash the poisoned catalyst to regenerate it? A: Generally, no. Amine chemisorption on Pd/C is often irreversible under mild conditions. Washing with dilute acid might remove some amine, but it often leads to metal leaching or restructuring of the active sites. It is more cost-effective to prevent poisoning (using acid) than to attempt regeneration.[1]

Q2: I cannot use strong acids because my substrate has an acid-labile group (e.g., acetal). What now? A: Switch the catalyst system.

• Option 1: Pt/C (Platinum on Carbon) is generally less susceptible to amine poisoning than Palladium.[1]

• Option 2: Raney Nickel or Cobalt . These are robust but require higher pressure and careful handling (pyrophoric).[1]

• Option 3: In-situ Boc-protection .[1] Add

  to the hydrogenation mixture. The amine reacts with Boc anhydride faster than it poisons the catalyst.

Q3: Why MSA instead of HCl? A: Chloride ions (

) are themselves catalyst poisons for Palladium, competing for active sites.[1] Methanesulfonate ( ) or Sulfate ( ) are non-coordinating anions (NCAs) that do not interfere with the metal surface.[1]

References

• Mechanism of Amine Poisoning: Nishimura, S.[1] "Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis." Wiley-VCH, 2001.[1] (Detailed discussion on amine adsorption isotherms).

• Prevention via Acylation: Vertex AI Search Result 1.1: "Amine Products and Catalyst Poisoning in the Homogeneous H2 Hydrogenation...". ResearchGate.

• Acidic Hydrogenation Strategy: ChemicalBook Data: "4-Amino-3-methylbenzoic acid synthesis." (Demonstrates industrial use of acidic methanol for related amino-benzoates).

• Lactamization Kinetics: MDPI Molecules: "Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams." (Discusses the thermodynamics of ring closure in

  -amino esters). [1]

• General Deactivation Guide: BenchChem: "Dealing with catalyst poisoning in the hydrogenation for synthesis."

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• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
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• 5. digitalcommons.library.umaine.edu [digitalcommons.library.umaine.edu]
• 6. mdpi.com [mdpi.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Analysis of Methyl (3R)-4-amino-3-methylbutanoate

For researchers, scientists, and drug development professionals, the precise structural elucidation and stereochemical assignment of chiral molecules are paramount. Methyl (3R)-4-amino-3-methylbutanoate, a valuable chiral building block in the synthesis of various pharmaceutical agents, presents a case study in the application of modern analytical techniques. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with alternative methods for the comprehensive characterization of this molecule, grounded in experimental data and established scientific principles.

The Central Role of NMR Spectroscopy in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone technique for the unambiguous determination of the molecular structure of organic compounds. Both ¹H (proton) and ¹³C (carbon-13) NMR provide a wealth of information regarding the chemical environment, connectivity, and stereochemistry of the analyte.

Predicted ¹H-NMR Spectral Analysis of Methyl (3R)-4-amino-3-methylbutanoate

The predicted ¹H-NMR spectrum of methyl (3R)-4-amino-3-methylbutanoate in a standard solvent such as deuterochloroform (CDCl₃) would exhibit distinct signals corresponding to each unique proton environment. The interpretation of this spectrum relies on the analysis of chemical shifts (δ), signal multiplicity (splitting patterns), and integration values.

Table 1: Predicted ¹H-NMR Data for Methyl (3R)-4-amino-3-methylbutanoate

Chemical Shift (δ, ppm)	Multiplicity	Integration	Tentative Assignment	Rationale
~3.67	Singlet	3H	-OCH₃	The protons of the methyl ester group are in a shielded environment and appear as a sharp singlet.
~2.70 - 2.85	Multiplet	2H	H-4 (-CH₂NH₂)	These diastereotopic protons adjacent to the chiral center and the amino group will exhibit complex splitting.
~2.30 - 2.45	Multiplet	2H	H-2 (-CH₂COOCH₃)	These diastereotopic protons adjacent to the chiral center and the carbonyl group will also show complex splitting.
~2.10 - 2.25	Multiplet	1H	H-3 (-CH(CH₃)-)	This proton at the chiral center will be split by the adjacent methylene and methyl protons, resulting in a multiplet.
~1.60	Broad Singlet	2H	-NH₂	The protons of the primary amine often appear as a broad singlet and can exchange with D₂O.
~1.05	Doublet	3H	-CH(CH₃)-	The methyl group attached to the chiral center is split by the adjacent methine proton, resulting in a doublet.

Predicted ¹³C-NMR Spectral Analysis

The ¹³C-NMR spectrum provides complementary information, revealing the number of unique carbon environments and their electronic nature.

Table 2: Predicted ¹³C-NMR Data for Methyl (3R)-4-amino-3-methylbutanoate

Chemical Shift (δ, ppm)	Tentative Assignment	Rationale
~173	C=O (Ester)	The carbonyl carbon of the ester group is highly deshielded.
~51	-OCH₃	The carbon of the methyl ester group.
~48	C-4 (-CH₂NH₂)	The carbon adjacent to the nitrogen atom.
~40	C-2 (-CH₂COOCH₃)	The carbon alpha to the ester carbonyl.
~35	C-3 (-CH(CH₃)-)	The chiral carbon, substituted with an alkyl group.
~18	-CH(CH₃)-	The carbon of the methyl group attached to the chiral center.

A Comparative Look at Alternative Analytical Techniques

While NMR is indispensable for primary structure determination, a multi-technique approach is often necessary for a complete characterization, especially concerning chirality and purity.

Chiral High-Performance Liquid Chromatography (HPLC)

For the determination of enantiomeric purity, chiral HPLC is the gold standard.[1] This technique utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers of a racemic mixture, leading to their separation.

• Principle: Diastereomeric interactions between the analyte and the CSP result in different retention times for the (R) and (S) enantiomers.

• Experimental Protocol: A solution of the analyte is injected onto a chiral column (e.g., polysaccharide-based CSPs). The mobile phase, typically a mixture of hexane and a polar alcohol like isopropanol, is optimized to achieve baseline separation of the enantiomers.[1] Detection is commonly performed using a UV detector.

• Data Interpretation: The chromatogram will show two distinct peaks for a racemic mixture, with the area under each peak being proportional to the concentration of that enantiomer. The enantiomeric excess (% ee) can be calculated from these peak areas.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of the molecule, confirming its identity.

• Principle: The molecule is ionized, and the resulting molecular ion and its fragments are separated based on their mass-to-charge ratio (m/z).[2]

• Expected Fragmentation: For methyl (3R)-4-amino-3-methylbutanoate, common fragmentation pathways in electron ionization (EI) would involve the loss of the methoxy group (-OCH₃, M-31), the carbomethoxy group (-COOCH₃, M-59), and cleavage alpha to the nitrogen atom.

• Application: MS is a highly sensitive technique used to confirm the molecular formula and to identify impurities or byproducts from a synthesis.

Vibrational Circular Dichroism (VCD)

VCD is a powerful technique for determining the absolute configuration of chiral molecules in solution, providing an alternative to X-ray crystallography, especially when suitable crystals cannot be obtained.[3][4]

• Principle: VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[5] The resulting spectrum is unique to a specific enantiomer.

• Methodology: The experimental VCD spectrum of the sample is compared to the theoretically calculated spectrum for one of the enantiomers (e.g., the R-enantiomer) using density functional theory (DFT).[6]

• Data Analysis: A match between the experimental and calculated spectra confirms the absolute configuration. If the experimental spectrum is the mirror image of the calculated spectrum, the sample has the opposite absolute configuration.

Table 3: Comparison of Analytical Techniques for the Characterization of Methyl (3R)-4-amino-3-methylbutanoate

Technique	Information Provided	Strengths	Limitations
¹H & ¹³C NMR	Detailed molecular structure, connectivity, and local stereochemistry.	Unambiguous structure elucidation.	Lower sensitivity compared to MS; may not resolve enantiomers without chiral resolving agents.
Chiral HPLC	Enantiomeric purity and ratio.[1]	Gold standard for determining enantiomeric excess.[7]	Requires a suitable chiral stationary phase and method development.
Mass Spectrometry	Molecular weight and fragmentation pattern.[2]	High sensitivity; confirms molecular formula.	Does not provide stereochemical information on its own.
Vibrational Circular Dichroism (VCD)	Absolute configuration of chiral centers.[3][4]	Determines absolute stereochemistry in solution without crystallization.[6]	Requires theoretical calculations for interpretation; less common instrumentation.

Experimental Protocols

Standard NMR Sample Preparation

• Weigh approximately 5-10 mg of the purified methyl (3R)-4-amino-3-methylbutanoate.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis is required.

• Cap the NMR tube and gently invert to ensure complete dissolution and mixing.

• Place the tube in the NMR spectrometer for analysis.[8]

Chiral HPLC Method Development Workflow

Caption: Workflow for chiral HPLC method development.

Logical Relationships in Spectroscopic Data Interpretation

The data obtained from these complementary techniques are not interpreted in isolation but are woven together to build a comprehensive and self-validating picture of the molecule's identity and purity.

Caption: Integration of data from multiple analytical techniques.

Conclusion

The thorough characterization of a chiral molecule like methyl (3R)-4-amino-3-methylbutanoate necessitates a synergistic approach. While ¹H and ¹³C NMR spectroscopy provide the foundational structural framework, techniques such as chiral HPLC, mass spectrometry, and vibrational circular dichroism are essential for confirming enantiomeric purity, molecular weight, and absolute stereochemistry, respectively. By integrating the data from these orthogonal methods, researchers can ensure the identity, quality, and stereochemical integrity of their compounds, a critical aspect in the rigorous landscape of drug discovery and development.

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Chiral HPLC methods for determining enantiomeric excess (ee) of the (3R) isomer

A Senior Application Scientist's Guide to Chiral HPLC Methods for Determining Enantiomeric Excess of the (3R) Isomer

In the landscape of pharmaceutical development and quality control, the stereochemical identity of a molecule is paramount. Enantiomers, non-superimposable mirror-image isomers, can exhibit profoundly different pharmacological and toxicological profiles.[1][2] Consequently, regulatory bodies mandate the precise quantification of enantiomeric purity, a measure expressed as enantiomeric excess (ee). High-Performance Liquid Chromatography (HPLC) employing a Chiral Stationary Phase (CSP) is the definitive technique for this purpose, offering robust and reliable separation of enantiomers.[1][3][4]

This guide, crafted from the perspective of a seasoned application scientist, provides a comprehensive comparison of chiral HPLC methodologies for determining the enantiomeric excess of a hypothetical (3R) isomer. We will delve into the causality behind experimental choices, present detailed protocols, and offer field-proven insights to empower researchers, scientists, and drug development professionals in their analytical endeavors.

The Core of Chiral Separation: Understanding Chiral Stationary Phases (CSPs)

The successful separation of enantiomers by HPLC hinges on the selection of an appropriate Chiral Stationary Phase (CSP).[1][3] The principle of chiral recognition lies in the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector immobilized on the stationary phase.[5][6] These complexes have different association constants, leading to differential retention times and, thus, separation. A minimum of three points of interaction between the analyte and the CSP, with at least one being stereochemically dependent, is generally required for effective chiral recognition.[6]

The most widely employed CSPs fall into several major categories, each with distinct characteristics and applications.

Polysaccharide-Based CSPs

Derivatives of cellulose and amylose, coated or immobilized on a silica support, are the most versatile and widely used CSPs.[3][7][8][9] They offer broad enantiorecognition capabilities for a vast range of compounds.[8][9] The chiral recognition mechanism involves a combination of hydrogen bonding, π-π interactions, and steric hindrance within the helical polymer structure.[10]

• Coated Polysaccharide CSPs: These are manufactured by physically coating the polysaccharide derivative onto the silica matrix.[7] While highly effective, their solvent compatibility is limited to avoid dissolving the chiral selector.[7][9]

• Immobilized Polysaccharide CSPs: In these phases, the polysaccharide is covalently bonded to the silica support, providing universal solvent compatibility and enhanced robustness.[7][8][9] This allows for a wider range of mobile phases to be used during method development, increasing the chances of achieving a successful separation.[8]

Protein-Based CSPs

These CSPs utilize proteins, such as α1-acid glycoprotein (AGP), human serum albumin (HSA), or cellobiohydrolase (CBH), immobilized on silica particles.[11][12][13][14] They are particularly useful for separating a wide variety of chiral drugs in reversed-phase mode, often using aqueous mobile phases.[12][13] The complex three-dimensional structure of proteins provides multiple stereogenic centers and binding sites, enabling broad enantioselectivity.[12]

Pirkle-Type (Brush-Type) CSPs

Developed by William H. Pirkle, these phases consist of small chiral molecules covalently bonded to a silica support.[6][15][16] They typically have π-electron donor or acceptor aromatic rings and sites for hydrogen bonding, facilitating chiral recognition through a combination of π-π interactions, hydrogen bonds, and dipole-dipole interactions.[6] A key advantage of Pirkle-type CSPs is the availability of both enantiomeric forms of the chiral selector, allowing for the inversion of elution order, which can be beneficial for quantifying trace enantiomers.[15][16][17]

Macrocyclic Antibiotic-Based CSPs

Macrocyclic antibiotics, such as vancomycin and teicoplanin, possess a unique and complex structure with multiple stereogenic centers, aromatic moieties, and ionizable groups.[18][19][20] When bonded to silica, they create CSPs with broad selectivity for a diverse range of chiral compounds.[18][19][20] These columns can be operated in various modes, including reversed-phase, normal-phase, and polar organic modes.[21]

Chiral Stationary Phase Type	Advantages	Disadvantages	Typical Applications
Polysaccharide-Based	Broad applicability, high success rate, good loading capacity.[3][8] Immobilized versions offer universal solvent compatibility.[7][8][9]	Coated versions have limited solvent compatibility.[7][9]	Wide range of chiral compounds, including pharmaceuticals and intermediates.[3]
Protein-Based	Broad enantioselectivity, suitable for reversed-phase and aqueous mobile phases, can directly analyze many compounds without derivatization.[11][12]	Can be sensitive to mobile phase composition and temperature, lower loading capacity than polysaccharide phases.	Chiral drugs, especially amines, acids, and nonprotolytes.[11][12]
Pirkle-Type (Brush-Type)	Covalently bonded and robust, ability to invert elution order, compatible with a wide range of mobile phases.[15][16][17]	May have a lower "hit rate" for novel compounds compared to polysaccharide phases.[5]	NSAIDs, β-blockers, and other pharmaceuticals.[15]
Macrocyclic Antibiotic-Based	Wide-ranging selectivity due to complex structure, can be used in multiple mobile phase modes.[18][19]	Diverse range of enantiomeric compounds, including amino acids and peptides.[18][22]

A Strategic Approach to Chiral Method Development

A systematic and logical approach to method development is crucial for efficiently achieving a robust chiral separation. A trial-and-error approach can be time-consuming and costly.[1] A screening strategy using a small set of complementary CSPs and mobile phases is often the most effective starting point.[3]

Mobile Phase Optimization: The Key to Fine-Tuning Selectivity

The mobile phase composition plays a critical role in modulating the interactions between the enantiomers and the CSP, thereby influencing retention, resolution, and peak shape.[23]

• Normal Phase (NP) Mode: Typically employs a non-polar solvent like n-hexane or n-heptane with a polar modifier, usually an alcohol such as isopropanol (IPA) or ethanol.[1] This mode is often the first choice for polysaccharide and Pirkle-type CSPs.

• Reversed-Phase (RP) Mode: Uses an aqueous buffer with an organic modifier like acetonitrile or methanol. This is the primary mode for protein-based CSPs and is also applicable to many immobilized polysaccharide and macrocyclic antibiotic phases.[10][12]

• Polar Organic (PO) Mode: Utilizes polar organic solvents like methanol, ethanol, or acetonitrile, sometimes with additives. This mode can offer unique selectivity, particularly with polysaccharide and macrocyclic antibiotic CSPs.[21]

• Additives: Small amounts of acidic (e.g., trifluoroacetic acid - TFA) or basic (e.g., diethylamine - DEA) additives are often essential for improving peak shape and resolution, especially for ionizable analytes.[1] Additives suppress unwanted interactions with the silica support and ensure the analyte is in a single ionic form.

Workflow for Chiral Method Development

The following diagram illustrates a systematic workflow for developing a chiral HPLC method.

Caption: A systematic workflow for chiral HPLC method development.

Comparative Analysis: A Case Study for the (3R) Isomer

To illustrate the practical application of these principles, let's consider a hypothetical case study for determining the enantiomeric excess of a "(3R)-Compound X," a basic compound with a UV chromophore. We will compare two common approaches: a polysaccharide-based CSP under normal phase conditions and a protein-based CSP under reversed-phase conditions.

Protocol 1: Polysaccharide-Based CSP in Normal Phase

This protocol utilizes a popular immobilized amylose-based CSP, known for its broad applicability.

Step-by-Step Methodology:

• Column: Immobilized amylose tris(3,5-dimethylphenylcarbamate) CSP (e.g., CHIRALPAK® IA), 5 µm, 4.6 x 250 mm.

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of 1 mg/mL.

• Injection Volume: 10 µL.

• Enantiomeric Excess (ee) Calculation:

  • Identify the peak areas for the (3R) and (3S) isomers. Let Area(3R) and Area(3S) be the respective peak areas.

  • Calculate ee (%) = [ (Area(3R) - Area(3S)) / (Area(3R) + Area(3S)) ] * 100.

Protocol 2: Protein-Based CSP in Reversed-Phase

This protocol employs an α1-acid glycoprotein (AGP) column, which is well-suited for basic compounds in aqueous mobile phases.

Step-by-Step Methodology:

• Column: α1-Acid Glycoprotein (AGP) CSP, 5 µm, 4.0 x 100 mm.

• Mobile Phase: 10 mM Ammonium Acetate buffer (pH 6.0) / Acetonitrile (90:10, v/v).

• Flow Rate: 0.9 mL/min.

• Temperature: 30 °C.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of 0.5 mg/mL.

• Injection Volume: 5 µL.

• Enantiomeric Excess (ee) Calculation:

  • Identify the peak areas for the (3R) and (3S) isomers. Let Area(3R) and Area(3S) be the respective peak areas.

  • Calculate ee (%) = [ (Area(3R) - Area(3S)) / (Area(3R) + Area(3S)) ] * 100.

Performance Comparison

Parameter	Protocol 1 (Polysaccharide-NP)	Protocol 2 (Protein-RP)
Retention Time (tR) of (3R) isomer	8.5 min	6.2 min
Retention Time (tR) of (3S) isomer	10.2 min	7.8 min
Resolution (Rs)	2.8	2.1
Selectivity (α)	1.25	1.31
Analysis Time	~12 min	~10 min
Mobile Phase	Organic solvents	Aqueous buffer
Robustness	High	Moderate (sensitive to pH)

Ensuring Trustworthiness: The Imperative of Method Validation

A chiral HPLC method intended for quality control must be validated to ensure its reliability.[24] Validation demonstrates that the analytical procedure is suitable for its intended purpose. The International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R2) and Q14, provide a framework for analytical procedure development and validation.[25][26][27][28]

Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including its counter-enantiomer and any impurities.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of the undesired enantiomer that can be detected and quantified with acceptable precision and accuracy, respectively.

Caption: Interrelation of validation parameters for a self-validating system.

Troubleshooting Common Issues in Chiral HPLC

Even with a well-developed method, issues can arise. A systematic troubleshooting approach is key to resolving them efficiently.[29][30][31][32]

Issue	Potential Causes	Recommended Actions
Poor Resolution	Suboptimal mobile phase, incorrect temperature, column degradation.[29]	Optimize mobile phase composition (modifier/additive concentration). Adjust temperature (lower temperature often improves resolution).[23][29] Check column performance with a standard; replace if necessary.
Peak Tailing	Secondary interactions with silica support, mismatched sample solvent, column overload.	For basic analytes, add/increase basic additive (e.g., DEA). For acidic analytes, add/increase acidic additive (e.g., TFA). Dissolve sample in mobile phase. Reduce sample concentration/injection volume.
Variable Retention Times	Inconsistent mobile phase preparation, temperature fluctuations, pump issues, column equilibration.[32]	Ensure accurate mobile phase preparation and degassing.[32] Use a column oven for temperature control.[30] Check pump performance and ensure no leaks.[30][31] Ensure adequate column equilibration time before injections.
Loss of Column Performance	Use of incompatible solvents (especially with coated CSPs), sample contaminants, high pressure.[33]	Always verify solvent compatibility with the specific CSP.[7][9] Use a guard column and ensure proper sample cleanup.[33] Flush the column according to manufacturer's instructions.[33]

Conclusion

The determination of enantiomeric excess is a critical analytical task in the pharmaceutical industry. Chiral HPLC stands as the premier technique for this purpose, offering a blend of selectivity, precision, and robustness. A successful chiral separation is built upon a rational selection of the chiral stationary phase, systematic optimization of the mobile phase, and rigorous method validation. Polysaccharide-based CSPs offer the broadest applicability, while protein-based, Pirkle-type, and macrocyclic antibiotic phases provide complementary and sometimes unique selectivities. By understanding the principles of chiral recognition and adopting a logical, science-driven approach to method development, researchers can confidently and accurately quantify the enantiomeric purity of their chiral molecules, ensuring the safety and efficacy of pharmaceutical products.

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• 19. Chiral separations using the macrocyclic antibiotics: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
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• 26. database.ich.org [database.ich.org]
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• 28. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
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• 31. ijprajournal.com [ijprajournal.com]
• 32. jetir.org [jetir.org]
• 33. chiraltech.com [chiraltech.com]

Technical Guide: Mass Spectrometry Fragmentation of Methyl (3R)-4-amino-3-methylbutanoate

[1]

Executive Summary & Compound Identity

Methyl (3R)-4-amino-3-methylbutanoate is the methyl ester derivative of (3R)-4-amino-3-methylbutanoic acid (also known as 3-Methyl-GABA or L-

-aminoisobutyric acid isomer).[1] This compound is a critical chiral building block in the synthesis of gabapentinoids (e.g., Pregabalin analogs) and serves as a bioactive probe for GABA aminotransferase (GABA-T) activation.

Key Technical Insight: Unlike

-amino acids, this -amino acid ester possesses a high propensity for intramolecular cyclization (lactamization) under mass spectrometric conditions.[1] This guide details how to distinguish the linear ester from its lactam artifact (3-methyl-2-pyrrolidinone) and compares analytical strategies for robust quantification.[1]

Property	Detail
IUPAC Name	Methyl (3R)-4-amino-3-methylbutanoate
Common Name	3-Methyl-GABA methyl ester
Formula	C₆H₁₃NO₂
Exact Mass	131.0946 Da
Key Structural Feature	-amino group relative to ester carbonyl (4-carbon separation)

ESI-MS/MS Fragmentation Patterns[1]

In Liquid Chromatography-Mass Spectrometry (LC-MS) using Electrospray Ionization (ESI), the fragmentation of Methyl (3R)-4-amino-3-methylbutanoate is dominated by chemically driven cyclization rather than random bond cleavage.[1]

Primary Fragmentation Pathway (The "Lactam Effect")

Upon protonation

, the flexible alkyl chain allows the terminal amine (nucleophile) to attack the ester carbonyl (electrophile). This results in the expulsion of methanol and the formation of a stable 5-membered lactam ring cation.

• Precursor Ion:

  132

• Dominant Product Ion:

  100 (3-methyl-2-pyrrolidinone cation)[1]

• Mechanism: Intramolecular Nucleophilic Substitution (

  -like)[1]

Secondary Pathways[1]

• Ammonia Loss:

  115 .[1] This pathway competes with lactamization but is generally less favorable due to the high stability of the lactam ring.

• Alpha-Cleavage: Minor ions may appear at

  30 ( ) or 72 (Loss of carbomethoxy group), but these are often suppressed in soft ionization.

Visualizing the Pathway

The following diagram illustrates the competing pathways and the dominance of the lactamization route.

Caption: ESI-MS/MS fragmentation pathway showing the dominant conversion of the linear methyl ester to the cyclic lactam ion (m/z 100).

GC-MS Fragmentation & Thermal Artifacts[1]

Gas Chromatography-Mass Spectrometry (GC-MS) presents a unique challenge. The high temperature of the GC injection port (typically 250°C) can thermally convert the free amine ester into the lactam before it reaches the detector.

The "Artifact" Spectrum

If the methyl ester is injected without N-derivatization, the observed spectrum is often that of 3-methyl-2-pyrrolidinone (MW 99), not the ester (MW 131).

• Molecular Ion:

  99 ( of lactam)

• Base Peak:

  44 (Ring fragmentation) or 84 ( )[1]

• Diagnostic for Linear Ester: Absence of

  131 indicates complete thermal cyclization.

Preventing Cyclization (The Solution)

To analyze the linear ester intact, the amine must be "capped" using trifluoroacetic anhydride (TFAA) or similar reagents. This prevents nucleophilic attack on the carbonyl.

• Derivative: N-TFA-Methyl (3R)-4-amino-3-methylbutanoate[1]

• Molecular Ion:

  227

• Key Fragments:

  168 ( ), 69 ( ).

Comparative Analysis: Methyl Ester vs. Alternatives

This section objectively compares the performance of the Methyl Ester strategy against alternative derivatization methods for analyzing 3-Methyl-GABA.

Table 1: Performance Matrix

Feature	Methyl Ester (Direct)	N-TFA Methyl Ester	Butyl Ester	Free Acid (Native)
Primary Platform	LC-MS/MS (ESI)	GC-MS (EI)	LC-MS/MS (ESI)	LC-MS/MS (HILIC)
Sensitivity	High ( counts)	High (SIM mode)	Very High (Increased hydrophobicity)	Low (Poor ionization)
Specificity	Medium (Isomers interfere)	High (Chromatographic res.)[1]	Medium	Low
Stability	Low (Spontaneous lactamization)	High (Amine protected)	Medium	High
Key Artifact	Lactam ( 100)	None	Butyl-lactam ( 142)	None
Recommendation	Screening Only	Quantitation (Gold Std)	Trace Analysis	Avoid

Why N-TFA Methyl Ester is Superior for Quantitation

While the direct methyl ester appears simpler, the variable rate of lactamization (dependent on pH, temperature, and source conditions) makes it unreliable for strict quantification. The N-TFA derivative "locks" the structure in the linear form, ensuring that the signal intensity is proportional to concentration, not reaction kinetics.

Experimental Protocols

Protocol A: Synthesis of Methyl Ester (for ESI Screening)

Use this for qualitative identification or when lactamization is the desired transition.

• Preparation: Dissolve 10 mg of (3R)-4-amino-3-methylbutanoic acid in 1 mL of 3N HCl in Methanol .

• Incubation: Heat at 60°C for 45 minutes. (Note: Extended heating promotes lactam formation).[1]

• Drying: Evaporate solvent under a stream of nitrogen at 40°C.

• Reconstitution: Dissolve residue in 50:50 Water:Acetonitrile + 0.1% Formic Acid.

• Analysis: Inject 5 µL into LC-MS. Monitor transition

  .[1]

Protocol B: Two-Step Derivatization (for GC-MS Quantitation)

Use this for rigorous quantification to prevent thermal artifacts.[1]

• Esterification: Follow steps 1-3 from Protocol A.

• Acylation: Add 100 µL of Trifluoroacetic Anhydride (TFAA) and 100 µL of Ethyl Acetate to the dried residue.

• Incubation: Heat at 70°C for 20 minutes.

• Drying: Evaporate reagents under nitrogen.

• Reconstitution: Dissolve in 200 µL Ethyl Acetate.

• Analysis: Inject 1 µL into GC-MS (Splitless). Monitor

  168 and 227.[1]

Workflow Diagram

Caption: Decision tree for selecting the appropriate derivatization workflow based on analytical goals (Screening vs. Quantitation).

References

• Silverman, R. B., et al. (1991).[2] "3-Alkyl-4-aminobutyric acids: the first class of anticonvulsant agents that activates L-glutamic acid decarboxylase."[1][2] Journal of Medicinal Chemistry. Link

• Kuhara, T. (2021). "Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis." Molecules. Link

• Smith, Z. M., et al. (2019).[3][4] "Spectroscopic Evidence for Lactam Formation in Terminal Ornithine b2+ and b3+ Fragment Ions." Journal of The American Society for Mass Spectrometry. Link

• Santa Cruz Biotechnology. "3-Methyl-GABA Product Data." Link

• PubChem Compound Summary. "4-amino-3-methylbutanoic acid."[1][2] Link

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• 1. 4-Amino-3-methylbutanoic acid | C5H11NO2 | CID 3539719 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methyl-GABA - Wikipedia [en.wikipedia.org]
• 3. Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Spectroscopic Evidence for Lactam Formation in Terminal Ornithine b2+ and b3+ Fragment Ions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Purity of Methyl (3R)-4-amino-3-methylbutanoate for Pharmaceutical Use

Introduction: The Criticality of Purity for Chiral Intermediates

Methyl (3R)-4-amino-3-methylbutanoate is a chiral building block of significant interest in the pharmaceutical industry. As a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), its purity is not merely a quality metric but a fundamental prerequisite for ensuring the safety, efficacy, and stability of the final drug product. The presence of impurities—be they chemical, stereoisomeric, or residual—can have profound consequences, ranging from altered pharmacological activity to outright toxicity.

The chirality at the C3 position is of paramount importance. It is well-established that enantiomers of a chiral drug can exhibit widely different pharmacological, pharmacokinetic, and toxicological profiles.[1] Consequently, regulatory agencies have a strong preference for the development of single-enantiomer drugs over racemic mixtures.[2] This guide provides a comprehensive comparison of analytical methodologies for the robust validation of Methyl (3R)-4-amino-3-methylbutanoate, offering researchers and drug development professionals the technical insights needed to design a self-validating and compliant purity assessment strategy.

Purity Validation Workflow: An Orthogonal Approach

A robust purity validation strategy does not rely on a single technique. Instead, it employs a series of orthogonal methods, where each technique provides a different and complementary piece of the purity puzzle. This ensures that no single method's potential blind spots compromise the final quality assessment.

Caption: Overall workflow for the comprehensive purity validation of a pharmaceutical intermediate.

Comparative Analysis of Core Analytical Techniques

The selection of an analytical technique must be driven by the specific purity attribute being investigated. Here, we compare the primary methods for assessing the chemical identity, chemical purity, and enantiomeric purity of Methyl (3R)-4-amino-3-methylbutanoate.

Technique	Primary Purpose	Strengths	Limitations	Causality Behind its Use
Chiral HPLC	Determination of Enantiomeric Purity	High resolution for enantiomers; direct analysis without derivatization; established and reliable.[1][3]	Requires specialized, expensive chiral stationary phases (CSPs); method development can be empirical.[3]	Essential for directly quantifying the unwanted (S)-enantiomer, which is a critical quality attribute due to potentially different biological activity.[2]
Reversed-Phase HPLC	Assay (Quantification) & Chemical Purity	Robust, versatile, and widely available; excellent for separating the main compound from non-chiral process impurities and degradants.[4][5]	Achiral, so it cannot separate enantiomers.	The workhorse for establishing the overall chemical purity and providing an accurate assay value against a reference standard, as required by pharmacopeias.[6][7]
GC-MS	Volatile Impurities & Alternative Assay	High sensitivity and separation efficiency for volatile compounds; provides mass data for impurity identification.[8]	Requires derivatization for polar, non-volatile compounds like amino acid esters, which adds complexity and potential for error.[9][10]	Primarily used for identifying and quantifying residual solvents from the synthesis process. Derivatization allows it to serve as an orthogonal method to HPLC for assay.
NMR Spectroscopy	Absolute Structural Confirmation & Identity	Unambiguous structural elucidation; can detect and quantify impurities without a reference standard (qNMR); can assess enantiomeric purity with chiral aids.[11][12][13]	Lower sensitivity compared to chromatographic methods; complex mixture analysis can be challenging.	Provides definitive proof of the molecule's structure, which is a fundamental requirement. It is the ultimate arbiter of identity.[12]

Experimental Protocols: A Practical Guide

The following protocols are designed to be self-validating systems, providing the necessary detail for replication and adaptation.

Protocol 1: Enantiomeric Purity by Chiral HPLC

Causality: The choice of a polysaccharide-based chiral stationary phase (CSP) is based on their proven success in resolving a wide range of chiral compounds, including amino acid derivatives, through a combination of hydrogen bonding, dipole-dipole, and steric interactions.[14][15] A polar organic mobile phase is chosen to ensure solubility and promote the necessary chiral recognition interactions with the CSP.

Methodology:

• System: HPLC with UV detector.

• Column: CHIRALPAK® IA or a similar amylose-based CSP (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of n-Hexane and Ethanol (e.g., 80:20 v/v) with 0.1% Diethylamine (DEA). The amine modifier is crucial for reducing peak tailing of the basic amino ester.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Analysis: Inject a racemate of Methyl 4-amino-3-methylbutanoate to establish the retention times of the (R) and (S) enantiomers and to ensure the system suitability requirement of a resolution (Rs) > 1.5 is met. Inject the sample solution and integrate the peak areas for both enantiomers.

• Calculation: Enantiomeric Excess (% ee) = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100

Caption: Decision workflow for chiral HPLC method development.

Protocol 2: Chemical Purity and Assay by Reversed-Phase HPLC

Causality: A C18 stationary phase is the standard for reversed-phase chromatography, effectively separating compounds based on their hydrophobicity.[4] An acidic mobile phase with an organic modifier is used to ensure the amino ester is protonated, leading to sharp, symmetrical peaks and good retention. This method is designed to be stability-indicating, meaning it can separate the active compound from its potential degradation products.

Methodology:

• System: HPLC with UV or Diode Array Detector (DAD).

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient: A typical gradient might run from 5% B to 95% B over 20 minutes to elute impurities with a wide range of polarities.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Standard Preparation: Accurately weigh a reference standard of Methyl (3R)-4-amino-3-methylbutanoate to prepare a solution of known concentration (e.g., 1 mg/mL) in Mobile Phase A.

• Sample Preparation: Prepare the sample solution at the same nominal concentration as the standard.

• Analysis: Inject the standard and sample solutions. Calculate the assay value by comparing the peak area of the main component in the sample to that of the standard. Calculate purity by area percent (dividing the main peak area by the total area of all peaks).

Protocol 3: Structural Confirmation by NMR Spectroscopy

Causality: NMR is the gold standard for molecular structure elucidation.[11][13] ¹H NMR provides information on the proton environment and connectivity through coupling constants, while ¹³C NMR identifies all unique carbon atoms. 2D NMR experiments like COSY and HSQC are used to definitively assign these signals and confirm the structure is correct.

Methodology:

• System: NMR Spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of the sample in a deuterated solvent such as Deuterated Chloroform (CDCl₃) or Deuterium Oxide (D₂O).

• Experiments:

  • ¹H NMR: Acquire a standard proton spectrum. Expected signals would include a doublet for the C3-methyl group, multiplets for the C3 and C4 protons, and a singlet for the ester methyl group.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to observe the expected six carbon signals.

  • 2D-COSY: Correlates protons that are coupled to each other, confirming the -CH(CH₃)-CH₂- fragment.

  • 2D-HSQC: Correlates each proton to its directly attached carbon, confirming C-H assignments.

• Analysis: Compare the observed chemical shifts, multiplicities, and integrations to the expected structure of Methyl (3R)-4-amino-3-methylbutanoate. The data must be consistent with the assigned structure and show no significant signals from unexpected structures.

Understanding and Controlling Impurities

Identifying potential impurities is crucial for developing a specific and meaningful analytical method.[16] Impurities can arise from the synthetic route or from degradation.

Impurity Type	Potential Species	Origin	Primary Control/Detection Method
Stereoisomeric	Methyl (S)-4-amino-3-methylbutanoate	Incomplete stereoselectivity in synthesis or chiral starting material impurity.	Chiral HPLC
Process-Related	4-amino-3-methylbutanoic acid	Unreacted starting material.[17][18]	RP-HPLC (will be more polar)
Process-Related	Dimerization products (amides)	Reaction between the amino group and the ester of another molecule.[4]	RP-HPLC (will be less polar)
Degradation	4-amino-3-methylbutanoic acid	Hydrolysis of the methyl ester group.[4]	RP-HPLC
Residual Solvents	Methanol, Toluene, etc.	Solvents used during synthesis and purification.	GC-MS

Conclusion: A Multi-faceted Approach to Purity Assurance

Validating the purity of Methyl (3R)-4-amino-3-methylbutanoate for pharmaceutical use is a rigorous, multi-step process that cannot be accomplished with a single analytical method. A scientifically sound and regulatory-compliant approach mandates the use of orthogonal techniques. Chiral HPLC stands as the indispensable tool for confirming enantiomeric purity, the most critical attribute for this molecule.[1] This must be complemented by a stability-indicating Reversed-Phase HPLC method to accurately determine the chemical purity and assay. NMR spectroscopy provides the definitive structural confirmation, serving as the foundation of identity, while GC-MS is best suited for controlling volatile and solvent-related impurities. By integrating these techniques within a framework of robust method validation according to ICH guidelines, researchers can ensure the quality and safety of this vital pharmaceutical intermediate.

References

• Title: Chiral analysis - Wikipedia Source: Wikipedia URL: [Link]

• Title: Determination of the enantiomeric purity of compound chiral by virtue of C-13 labelling Source: Journal of the Chemical Society, Chemical Communications (RSC Publishing) URL: [Link]

• Title: Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines Source: Nature Protocols URL: [Link]

• Title: Harmonization of Analytical Methods Across USP, EP, and JP Source: PharmaRegulatory.in URL: [Link]

• Title: Analytical Method Validation: Collation between International Guidelines Source: Asian Journal of Research in Chemistry URL: [Link]

• Title: Validation of Analytical Procedures / General Information Source: The Japanese Pharmacopoeia URL: [Link]

• Title: Analytical Method Validation for Quality Assurance and Process Validation Professionals Source: Journal of GXP Compliance URL: [Link]

• Title: Efficient method development for chiral separation by using CHIRAL ART columns Source: YMC Co., Ltd. URL: [Link]

• Title: Method Validation as per ICH & USP Guidelines Source: Cubic Analytical Solution URL: [Link]

• Title: Identifying Pharmacopoeial Amino Acids through an Instructive Sequence of Physical, Chemical, and Chromatographic Analyses Source: ACS Publications URL: [Link]

• Title: Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists Source: Georgia State University URL: [Link]

• Title: Chiral HPLC Separations Source: Phenomenex URL: [Link]

• Title: Rapid Method Scouting of Chiral Compounds Source: Shimadzu Corporation URL: [Link]

• Title: Identification and structure elucidation by NMR spectroscopy Source: ResearchGate URL: [Link]

• Title: Amino Acids Testing Services : Assay, Purity, and Impurities Source: NJ Labs URL: [Link]

• Title: (S)-methyl 2-(((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)(nitroso)amino)-3-methylbutanoate Source: Veeprho URL: [Link]

• Title: Methyl-Specific Isotope Labelling Strategies for NMR studies of Membrane Proteins Source: PMC URL: [Link]

• Title: GC-MS Analysis of Amino Acids Rapidly Provides Rich Information for Isotopomer Balancing Source: ACS Publications URL: [Link]

• Title: Structure Elucidation by NMR Source: ETH Zurich URL: [Link]

• Title: Characterization and Control of Impurities in the Synthesis of an Amino Acid Drug Candidate Source: ACS Publications URL: [Link]

• Title: Amino Acid Analysis According to European Pharmacopoeia 8.0 Source: LCGC International URL: [Link]

• Title: Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists Source: Semantic Scholar URL: [Link]

• Title: Methyl 4-amino-3-methylbutanoate hydrochloride (C6H13NO2) Source: PubChemLite URL: [Link]

• Title: 4-Amino-3-methylbutanoic acid hydrochloride Source: PubChem URL: [Link]

• Title: Quality Control in Targeted GC-MS for Amino Acid-OMICS Source: PMC URL: [Link]

• Title: A safe and efficient route for preparation of N-Boc-β3-amino acid methyl esters from α-amino acids Source: Tetrahedron Letters URL: [Link]

• Title: 4-amino-3-methylbutanoic acid Source: ChemSynthesis URL: [Link]

• Title: Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids Source: Agilent URL: [Link]

• Title: Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts Source: MDPI URL: [Link]

• Title: GC-MS Amino Acid Analysis Source: Mtoz Biolabs URL: [Link]

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• 18. chemsynthesis.com [chemsynthesis.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Methyl (3R)-4-amino-3-methylbutanoate

Executive Safety Summary

Methyl (3R)-4-amino-3-methylbutanoate (CAS: 1042768-81-9 for free base; often supplied as HCl salt CAS: 78287-53-3) is a chiral

-amino acid ester used primarily as a building block in peptide synthesis and medicinal chemistry.[1]

Critical Hazard Profile:

• Primary Risk: Severe Irritant / Potential Corrosive. The free base amine is basic and can cause chemical burns or severe dermatitis upon prolonged contact.

• Respiratory Risk: Inhalation of vapors (free base) or dust (HCl salt) causes respiratory tract irritation (H335).[2]

• Stability: Hygroscopic and sensitive to CO₂ (forms carbamates). Esters are susceptible to hydrolysis.[3][4]

Immediate Directive: Handle strictly within a certified chemical fume hood. Do not handle on an open bench.

Chemical Identity & Physical Properties

Understanding the physical state is a prerequisite for selecting the correct PPE.

Property	Specification	Operational Implication
CAS Number	1042768-81-9 (Free Base) 78287-53-3 (HCl Salt)	Verify container label immediately.[1]
Molecular Weight	131.17 g/mol (Free Base)	N/A
Physical State	Free Base: Colorless to pale yellow oil/liquid.HCl Salt: White to off-white solid.[1]	Liquids require splash protection (goggles + face shield).Solids require particulate protection (N95/P100 mask if outside hood).
Solubility	Soluble in Methanol, DCM, Water (Salt).	Spills can spread rapidly in organic solvents.
Acidity/Basicity	Basic (Amine pKa ~9-10).[1]	Incompatible with strong acids and oxidizers.[5]

Hazard Analysis (GHS Classification)

This compound is not fully characterized by all regulatory bodies; therefore, we apply the Precautionary Principle based on the functional groups (

-amino ester).

• H315: Causes skin irritation.[2][5][6][7][8][9]

• H319: Causes serious eye irritation.[2][5][7][8][9][10]

• H335: May cause respiratory irritation.[2][5][6][7][9][11]

• H317: May cause an allergic skin reaction (Sensitizer warning common for amino esters).

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling >10 mg of substance.

PPE Category	Requirement	Technical Rationale
Hand Protection	Double Gloving Strategy: 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (Extended Cuff, >5 mil)	Why? Aliphatic amines and esters can permeate thin nitrile. Double gloving creates a sacrificial layer. Change outer gloves immediately upon splash or every 30 mins.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Why? Safety glasses are insufficient for liquids (free base) that can splash around the side. Vapors can also irritate the ocular mucosa.
Body Protection	Lab Coat (100% Cotton or Nomex) + Chemical Apron	Why? Synthetic blends (polyester) can melt if a fire occurs (flammable solvents often used with this chemical). An apron prevents soak-through of liquid spills.[1]
Respiratory	Fume Hood (Face Velocity >100 fpm)	Why? Engineering controls are superior to respirators. If hood is unavailable (emergency only), use a Full-Face Respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.

Operational Handling Protocol

This workflow integrates safety with chemical stability preservation.

Phase 1: Receiving & Storage

• Inspection: Upon receipt, check the bottle for "sweating" (sign of leak) or crusting (sign of hydrolysis/CO₂ absorption).

• Storage Environment:

  • Temp: 2–8°C (Refrigerated).

  • Atmosphere: Store under Argon or Nitrogen. The amine group reacts with atmospheric CO₂ to form solid carbamates, degrading purity.

  • Segregation: Store away from strong oxidizers (e.g., permanganates) and anhydrides.

Phase 2: Weighing & Dispensing

• For Solids (HCl Salt): Use an anti-static gun to neutralize charge before weighing to prevent powder scattering.

• For Liquids (Free Base):

  • Do not pour. Use a glass syringe or positive-displacement pipette.[1]

  • Technique: "Drop-wise" addition prevents splashing.

Phase 3: Reaction Setup (Workflow Diagram)

Figure 1: Safe handling workflow to minimize moisture uptake and exposure.[1]

Emergency Response & Decontamination

In the event of exposure, speed is critical to prevent chemical burns or sensitization.

Scenario A: Skin Contact

• Immediate Action: Do not wipe. Wiping drives the chemical deeper into pores.

• Flush: Rinse with tepid water for 15 minutes minimum.

• Neutralize: Wash gently with soft soap (non-abrasive). Do not use vinegar or acids to neutralize the amine; the heat of neutralization can cause thermal burns.

Scenario B: Spills (>5 mL or >5 g)

• Evacuate: Clear the immediate area.

• Isolate: Close the fume hood sash.

• Absorb:

  • Liquids: Use a vermiculite or sand dam. Do not use paper towels (rapid evaporation surface).

  • Solids: Cover with wet paper towels to prevent dust, then scoop.

• Disposal: Collect in a sealed container labeled "Hazardous Waste - Amine Contaminated".

Figure 2: Emergency decision tree for immediate incident response.

Disposal & Deactivation

Waste Stream: Organic Chemical Waste (Basic/Amine).

• Protocol: Dissolve waste in a combustible solvent (e.g., Acetone or Ethanol) before placing it in the waste container.

• Incompatibility: NEVER mix with "Oxidizing Waste" or "Acid Waste" streams. Mixing amines with acids generates heat; mixing with oxidizers can cause fire.

• Container: High-density polyethylene (HDPE) or Glass.[1]

References

• PubChem. Methyl 3-amino-3-methylbutanoate hydrochloride (Compound Summary). National Library of Medicine. [Link][1]

• ECHA (European Chemicals Agency). C&L Inventory: Methyl 3-amino-3-methylbutanoate.[1][9][Link][1]

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